N-[3-(2-ethyl-1-piperidinyl)propyl]-2-(methylthio)benzamide
Overview
Description
N-[3-(2-ethyl-1-piperidinyl)propyl]-2-(methylthio)benzamide, commonly known as JB-1, is a small molecule that has been extensively studied for its potential applications in scientific research. JB-1 has been found to have a wide range of biochemical and physiological effects, making it a promising tool for investigating various biological processes.
Mechanism of Action
JB-1 has been shown to bind to and modulate the activity of various ion channels, including voltage-gated potassium channels and TRPM8 channels. JB-1 has also been found to interact with lipid membranes, affecting their fluidity and organization. The exact mechanism of JB-1's effects on ion channels and membranes is still under investigation.
Biochemical and Physiological Effects:
JB-1 has been found to have a wide range of biochemical and physiological effects, including modulation of ion channel activity, alteration of lipid membrane properties, and neuroprotective properties. JB-1 has also been found to have anti-inflammatory effects and to inhibit the growth of certain cancer cell lines.
Advantages and Limitations for Lab Experiments
JB-1's small size and fluorescent properties make it a useful tool for imaging cellular membranes and investigating ion channel activity. However, JB-1's effects on ion channels and membranes can be complex and may vary depending on the specific channel or membrane being studied. Additionally, JB-1's neuroprotective properties may limit its use in some experiments where neurodegeneration is not a factor.
Future Directions
Future research on JB-1 could focus on further investigating its effects on ion channels and lipid membranes, as well as its potential therapeutic applications in neurodegenerative diseases and cancer. Additionally, the development of new derivatives of JB-1 with improved properties could expand its potential applications in scientific research.
Scientific Research Applications
JB-1 has been used in various scientific research applications, including as a fluorescent probe for imaging cellular membranes and as a modulator of ion channels. JB-1 has also been found to have neuroprotective properties and has been used in studies investigating the mechanisms of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
N-[3-(2-ethylpiperidin-1-yl)propyl]-2-methylsulfanylbenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N2OS/c1-3-15-9-6-7-13-20(15)14-8-12-19-18(21)16-10-4-5-11-17(16)22-2/h4-5,10-11,15H,3,6-9,12-14H2,1-2H3,(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFKKGBQSAIHIRT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCCN1CCCNC(=O)C2=CC=CC=C2SC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(2-ethylpiperidin-1-yl)propyl]-2-(methylsulfanyl)benzamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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